Cas no 147732-31-8 ((+/-)-ortho-Cotinine)

(±)-ortho-Cotinine is a chiral derivative of cotinine, a major metabolite of nicotine. This compound is of interest in biochemical and pharmacological research due to its potential role in studying nicotine metabolism and its interactions with nicotinic acetylcholine receptors. The racemic mixture (±)-ortho-Cotinine allows for comparative studies of enantiomeric effects on biological activity. Its well-defined chemical structure and stability make it suitable for analytical applications, including chromatography and mass spectrometry. Researchers value this compound for its utility in exploring metabolic pathways, receptor binding mechanisms, and the development of biomarkers for nicotine exposure. It is commonly used in controlled laboratory settings to ensure reproducibility in experimental studies.

(+/-)-ortho-Cotinine structure

Product Name:(+/-)-ortho-Cotinine

CAS No:147732-31-8

MF:C₁₀H₁₂N₂O

MW:176.215082168579

CID:100692

PubChem ID:1227

Update Time:2025-05-22

(+/-)-ortho-Cotinine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone,1-methyl-5-(2-pyridinyl)-
- (R,S)-ortho-Cotinine
- (+/-)-O-COTININE
- (+/-)-ortho-Cotinine
- 1-methyl-5-pyridin-2-yl-pyrrolidin-2-one
- 2-Cotinin
- o-Cotinine
- o-Cotinine, 1-Methyl-2-oxo-5-(pyridin-2-yl)pyrrolidine
- 1-methyl-5-(2-pyridyl)-pyrrolidinone
- J-008404
- 1-methyl-5-pyridin-2-ylpyrrolidin-2-one
- SCHEMBL8013321
- 1-methyl-5-(pyridin-2-yl)pyrrolidin-2-one
- CS-0446963
- AKOS027384634
- 2-Pyrrolidinone, 1-methyl-5-(2-pyridinyl)-
- FT-0665187
- DTXSID00274300
- MFCD01320387
- 147732-31-8
- 1-Methyl-5-(2-pyridyl)-2-pyrrolidinone
- CHEMBL3126029
- Inchi： 1S/C10H12N2O/c1-12-9(5-6-10(12)13)8-4-2-3-7-11-8/h2-4,7,9H,5-6H2,1H3
- InChI Key： MCWXBYVNZTVRNA-UHFFFAOYSA-N
- SMILES： O=C1CCC(C2C=CC=CN=2)N1C

Computed Properties

Exact Mass: 176.09500
Monoisotopic Mass: 176.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 33.2Å²

Experimental Properties

Density: 1.146
Boiling Point: 120-135°C
Flash Point: 167.9°C
Refractive Index: 1.555
PSA: 33.20000
LogP: 1.31280

(+/-)-ortho-Cotinine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C725050-5mg	(+/-)-ortho-Cotinine	147732-31-8	5mg	$ 190.00	2023-09-08
TRC	C725050-10mg	(+/-)-ortho-Cotinine	147732-31-8	10mg	$ 242.00	2023-09-08
TRC	C725050-25mg	(+/-)-ortho-Cotinine	147732-31-8	25mg	$638.00	2023-05-18
TRC	C725050-50mg	(+/-)-ortho-Cotinine	147732-31-8	50mg	$1361.00	2023-05-18
TRC	C725050-100mg	(+/-)-ortho-Cotinine	147732-31-8	100mg	$ 1897.00	2023-09-08
Apollo Scientific	OR2505-5mg	1-Methyl-5-(pyridin-2-yl)pyrrolidin-2-one	147732-31-8	5mg	£245.00	2023-09-02
Apollo Scientific	OR2505-10mg	1-Methyl-5-(pyridin-2-yl)pyrrolidin-2-one	147732-31-8	10mg	£388.00	2023-09-02
A2B Chem LLC	AA66104-1mg	2-Pyrrolidinone, 1-methyl-5-(2-pyridinyl)-	147732-31-8	1mg	$288.00	2024-04-20
A2B Chem LLC	AA66104-5mg	2-Pyrrolidinone, 1-methyl-5-(2-pyridinyl)-	147732-31-8	5mg	$788.00	2024-04-20
1PlusChem	1P001FMG-5mg	2-Pyrrolidinone, 1-methyl-5-(2-pyridinyl)-	147732-31-8	5mg	$265.00	2025-02-19